Cas no 392323-95-4 (N-(3-chlorophenyl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-(3-chlorophenyl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 392323-95-4
• MF: C₂₀H₂₃ClN₂O₃S
• MW: 406.926223039627
• CID: 6169018
• PubChem ID: 4074627
• Update Time: 2025-05-20

N-(3-chlorophenyl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
• Oprea1_031786
• AKOS001629731
• SR-01000442299
• EU-0072516
• 392323-95-4
• N-(3-chlorophenyl)-4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamide
• SR-01000442299-1
• N-(3-chlorophenyl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide
• F0440-0278
• AKOS021992587

• Inchi： 1S/C20H23ClN2O3S/c1-14-10-15(2)13-23(12-14)27(25,26)19-8-6-16(7-9-19)20(24)22-18-5-3-4-17(21)11-18/h3-9,11,14-15H,10,12-13H2,1-2H3,(H,22,24)
• InChI Key： KNLPLEBEYHGQMR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C1C=CC(=CC=1)S(N1CC(C)CC(C)C1)(=O)=O)=O

Computed Properties

• Exact Mass: 406.1117915g/mol
• Monoisotopic Mass: 406.1117915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(3-chlorophenyl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide

Comprehensive Overview of N-(3-chlorophenyl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide (CAS No. 392323-95-4)

N-(3-chlorophenyl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide, with the CAS number 392323-95-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique structural framework combining a benzamide core with a 3,5-dimethylpiperidine sulfonyl group. Its molecular design makes it a subject of interest for researchers exploring novel bioactive molecules, particularly in the context of enzyme modulation and receptor targeting.

The compound's chemical structure includes a chlorophenyl moiety, which is known to influence binding affinity in medicinal chemistry. Additionally, the sulfonylbenzamide group contributes to its potential solubility and metabolic stability, key factors in drug development. Researchers are increasingly investigating its applications in small-molecule therapeutics, especially in areas like kinase inhibition and signal transduction pathways. These properties align with current trends in precision medicine, where targeted therapies are highly sought after.

In recent years, the demand for highly specific chemical probes has risen, driven by advancements in AI-driven drug discovery and computational chemistry. N-(3-chlorophenyl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide has been flagged in databases like PubChem and ChemSpider due to its potential as a scaffold for lead optimization. Its CAS registry number (392323-95-4) serves as a critical identifier for researchers sourcing high-purity samples for experimental validation.

From a synthetic chemistry perspective, the compound's sulfonamide linkage offers versatility in derivatization, enabling the creation of analogs with tailored properties. This flexibility is particularly valuable in structure-activity relationship (SAR) studies, a hot topic in modern drug design. Laboratories focusing on fragment-based drug discovery often prioritize such compounds due to their balanced molecular weight and functional group diversity.

Environmental and green chemistry considerations are also shaping research around this molecule. With growing emphasis on sustainable synthesis, scientists are exploring catalytic methods to produce N-(3-chlorophenyl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide with reduced waste. This aligns with broader industry shifts toward atom-economical processes, a frequently searched topic in academic and industrial chemistry forums.

Analytical characterization of this compound typically involves advanced techniques like high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for confirming the purity and identity of the material, especially when used in high-throughput screening assays. The compound's chromatographic behavior is another area of interest, as it informs purification strategies critical for reproducibility in biological studies.

In the context of intellectual property, 392323-95-4 has appeared in several patent applications related to heterocyclic compounds with therapeutic potential. This legal dimension adds another layer of relevance for organizations navigating the competitive landscape of pharmaceutical innovation. Patent databases show a steady stream of inquiries about this CAS number, reflecting its commercial significance.

Looking ahead, the compound's potential extends beyond traditional drug discovery. Materials science researchers are examining its crystallographic properties for applications in molecular electronics. The 3,5-dimethylpiperidine component, in particular, may influence packing arrangements in the solid state—a property increasingly relevant for organic semiconductors.

For those sourcing N-(3-chlorophenyl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide, quality control remains paramount. Reputable suppliers provide comprehensive certificates of analysis (CoA) that detail parameters like HPLC purity and residual solvent content. These specifications are crucial for researchers who need to exclude confounding variables in their experiments—a frequent concern voiced in scientific community discussions.

The compound's stability profile is another critical consideration. Preliminary data suggests that proper storage under controlled humidity and temperature conditions can maintain its integrity over extended periods. This information is particularly valuable for laboratories engaged in long-term biological studies where compound degradation could compromise results.

In educational settings, 392323-95-4 serves as an excellent case study for teaching advanced concepts in medicinal chemistry and retrosynthetic analysis. Its structure presents multiple opportunities to discuss conformational analysis and molecular interactions—topics that dominate chemistry curricula and online learning platforms.

As research continues, the scientific community eagerly awaits published data on this compound's biological activity profiles and toxicological parameters. These findings will determine whether N-(3-chlorophenyl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide transitions from a research chemical to a clinical candidate. For now, its value lies in expanding our understanding of structure-based drug design principles—a field experiencing exponential growth due to technological advancements.